Cas no 134934-88-6 (9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]-)

9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]- structure
134934-88-6 structure
Product Name:9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]-
CAS No:134934-88-6
MF:C14H22N6O3
MW:322.362882137299
CID:1243450
PubChem ID:452775
Update Time:2024-03-01

9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

    • 9-[3-deoxy-3-(diethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
    • 9H-Purin-6-amine, 9-(3-deoxy-3-(diethylamino)-beta-D-arabinofuranosyl)-
    • 9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-.beta.-D-arabinofuranosyl]-
    • (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(diethylamino)-5-(hydroxymethyl)oxolan-3-ol
    • 9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]-
    • Inchi: 1S/C14H22N6O3/c1-3-19(4-2)10-8(5-21)23-14(11(10)22)20-7-18-9-12(15)16-6-17-13(9)20/h6-8,10-11,14,21-22H,3-5H2,1-2H3,(H2,15,16,17)/t8-,10-,11+,14-/m1/s1
    • InChI Key: CFQAXOUPRCNLFJ-GCDPNZCJSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)N(CC)CC)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 322.17533859g/mol
  • Monoisotopic Mass: 322.17533859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 123Ų
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